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Compound of Interest

Compound Name: 3-Bromobiphenyl

Cat. No.: B057067 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling 3-Bromobiphenyl. Adherence to these

protocols is crucial for ensuring personal safety and environmental protection in the laboratory.

Hazard Information and Physicochemical Properties
3-Bromobiphenyl is a chemical compound that requires careful handling due to its potential

health risks. It is known to cause skin and eye irritation and may lead to respiratory irritation.[1]

Prolonged or repeated exposure can potentially cause organ damage.[1] Furthermore, it is

classified as very toxic to aquatic life, necessitating stringent disposal procedures.[2][3]

For quick reference, the key quantitative data for 3-Bromobiphenyl are summarized in the

tables below.
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Hazard Classification Description

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.[4]

Specific Target Organ Toxicity May cause respiratory irritation.[4]

(Single Exposure)
May cause damage to organs through

prolonged or repeated exposure.

Hazardous to the Aquatic
Very toxic to aquatic life with long-lasting effects.

[2]

Environment

Physicochemical Properties Value

Appearance Clear yellow viscous liquid[4][1]

Molecular Formula C12H9Br

CAS Number 2113-57-7

Molecular Weight 233.10 g/mol [4]

Boiling Point 310 °C / 590 °F @ 760 mmHg[3]

Melting Point 82 - 89 °C[5]

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.398 g/mL at 25 °C

Solubility Insoluble in water[4][5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 3-
Bromobiphenyl. The following table details the required PPE and its specific purpose.
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PPE Component Specifications & Purpose

Eye and Face Protection

Wear tightly fitting safety goggles or a face

shield.[6][7] This protects against chemical

splashes.[7][8]

Skin Protection

Gloves: Chemical-resistant gloves (e.g., nitrile

rubber) are essential.[5][9] Inspect gloves before

use and change them immediately if

contaminated or after 30-60 minutes of use.[9]

[10] Lab Coat: A flame-resistant lab coat should

be worn and fully buttoned to protect the body

from splashes and spills.[8][9] Clothing: Long

pants and closed-toe shoes are required to

ensure no skin is exposed.[8][9]

Respiratory Protection

All handling of 3-Bromobiphenyl should occur in

a certified chemical fume hood to minimize

inhalation of vapors.[1][9] If a fume hood is not

available, a NIOSH-approved respirator with a

type ABEK (EN14387) filter is necessary.

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is essential to minimize exposure and prevent accidents.

1. Preparation:

Ensure the chemical fume hood is operational and uncluttered.[9]

Verify that all necessary PPE is available and in good condition.[9]

Locate the nearest eyewash station and safety shower before starting work.[9]

Have appropriate spill containment materials readily accessible.[9]

2. Handling:

Conduct all weighing and transferring of 3-Bromobiphenyl within a chemical fume hood.[9]
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Use compatible tools, such as spatulas and weighing paper, to handle the chemical.[9]

Keep the container tightly closed when not in use.[9]

Avoid direct contact with skin, eyes, and clothing.[9]

3. Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[9]

Clean all contaminated surfaces within the fume hood.[9]

Properly remove and dispose of contaminated gloves and any other disposable PPE.[9]

Disposal Plan
Proper disposal of 3-Bromobiphenyl and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all 3-Bromobiphenyl waste, including contaminated consumables,

in a designated, properly labeled hazardous waste container.[5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "3-Bromobiphenyl," and an indication of the associated hazards (e.g., Toxic,

Environmental Hazard).[5]

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials such as strong oxidizing agents.[1][5]

Disposal Procedure: Dispose of the chemical waste through your institution's hazardous

waste program, adhering to all local, state, and federal regulations.[2][3][5]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Type of Exposure Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5] Seek immediate

medical attention.[11]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[2][3] Remove contaminated

clothing.[3] Get medical attention if irritation

develops or persists.[12]

Inhalation

Move the affected person to fresh air.[2][3] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[3] Seek

medical attention.[3]

Ingestion

Do NOT induce vomiting.[2][11] Rinse the

mouth with water.[2][12] Seek immediate

medical attention.[11]

Spill

If the substance is flammable, eliminate all

sources of ignition.[11] Evacuate the area. For

small spills, use an absorbent material to

contain and collect the spill. Place the collected

material in a sealed container for disposal.[5]

For large spills, or if the substance is volatile,

evacuate the room and contact your institution's

emergency response team.[11]

Workflow for Safe Handling of 3-Bromobiphenyl
The following diagram outlines the standard operating procedure for safely handling 3-
Bromobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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